Cas no 66166-41-4 ( )

• Product Name: &nbsp
• CAS No: 66166-41-4
• MF: C₁₅H₁₃IO₃
• MW: 368.166396856308
• CID: 963408
• PubChem ID: 24198739
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-ethoxycarbonyl-2-phenyliodoniophenolate
• 66166-41-4
• NSC304446
• 4-(Ethoxycarbonyl)-2-(phenyliodaniumyl)phenolate
• NSC-304446
• DTXSID40639176
•  

• Inchi： 1S/C15H13IO3/c1-2-19-15(18)11-8-9-14(17)13(10-11)16-12-6-4-3-5-7-12/h3-10H,2H2,1H3
• InChI Key： QEYPHFIDZLLCFF-UHFFFAOYSA-N
• SMILES： [I+](C1C=CC=CC=1)C1=C(C=CC(C(=O)OCC)=C1)[O-]

Computed Properties

• Exact Mass: 367.99094g/mol
• Monoisotopic Mass: 367.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.4Ų